Cas no 13018-41-2 (Butanoic acid, 3-oxo-,1,4-butanediyl ester)

• Product Name: Butanoic acid, 3-oxo-,1,4-butanediyl ester
• CAS No: 13018-41-2
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 177331
• PubChem ID: 83049
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-,1,4-butanediyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,1,4-butanediyl ester
• 4-(3-oxobutanoyloxy)butyl 3-oxobutanoate
• butane-1,4-diyl diacetoacetate
• 1,4-Bis-acetoacetyloxy-butan
• 1,4-bis-acetoacetyloxy-butane
• 1,4-butanediol bisacetoacetate
• 1,4-butanediol diacetoacetate
• 3-oxobutyric acid 4-(3-oxobutyryloxy)butyl ester
• butane-1,4-diyl bis(3-oxobutanoate)
• EINECS 235-873-9
• tetramethylene di(3-oxobutanoate)
• Butanoic acid, 3-oxo-, 1,4-butanediyl ester
• 77V2P4WCQ2
• AKOS024334286
• 1,1'-(1,4-Butanediyl) bis(3-oxobutanoate)
• DTXSID70156381
• 1,4-Butanediol bis(acetoacetate)
• NS00024089
• SCHEMBL649327
• Butanoic acid, 3-oxo-, 1,1'-(1,4-butanediyl) ester
• 13018-41-2

• Inchi： 1S/C12H18O6/c1-9(13)7-11(15)17-5-3-4-6-18-12(16)8-10(2)14/h3-8H2,1-2H3
• InChI Key： IHSFHIUGYHMYNR-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCCOC(CC(C)=O)=O

Computed Properties

• Exact Mass: 258.11000
• Monoisotopic Mass: 258.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.133
• Boiling Point: 371.4°Cat760mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.45
• PSA: 86.74000
• LogP: 0.81120